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Compound Name:
methylpentanoic acid

Cat. No.: B12505323

Get Quote

Executive Summary

N,N-Dimethyl-L-leucine (often abbreviated as Me2Leu or DiLeu) is a non-proteinogenic amino

acid derivative of significant interest in medicinal chemistry and quantitative proteomics.
Structurally, it represents the N,N-dialkylated analog of the essential amino acid L-leucine.
Unlike its primary amine precursor, the tertiary amine in N,N-dimethyl-L-leucine alters the
molecule's hydrogen-bonding capacity, lipophilicity, and proteolytic stability.

This guide provides a comprehensive technical analysis of N,N-dimethyl-L-leucine, detailing its
precise IUPAC nomenclature, physicochemical properties, validated synthetic protocols
(specifically the Eschweiler-Clarke methylation), and its critical role as an isobaric tag in mass
spectrometry-based proteomics.

Structural Elucidation & Nomenclature
Chemical Identity

The core structure of N,N-dimethyl-L-leucine retains the isobutyl side chain and the chiral
center of L-leucine but replaces the two hydrogen atoms on the
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-amino group with methyl groups.

e IUPAC Name: (2S)-2-(dimethylamino)-4-methylpentanoic acid[1]

Common Name: N,N-Dimethyl-L-leucine[1]

CAS Number (HCI Salt): 2439-37-4[1][2]

CAS Number (Free Base): 174785-97-8[1]

Molecular Formula:

[1][2][3]

SMILES:CC(C)CO)N(C)C

Stereochemistry

The stereochemistry is defined by the chiral center at position 2.
o Configuration: The (2S) configuration corresponds to the L-isomer.
» Priority Rules (Cahn-Ingold-Prelog): The dimethylamino group [

] has the highest priority, followed by the carboxyl group [
], the isobutyl side chain |
], and finally the hydrogen atom.

o Priority:

o Result: The counter-clockwise arrangement (with H in the back) assigns the S
configuration.

Structural Visualization

The following diagram illustrates the structural connectivity and functional group hierarchy used
for IUPAC naming.
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Figure 1: Structural hierarchy and functional group breakdown for [UPAC nomenclature.

Click to download full resolution via product page

Physicochemical Properties[1][4][5][6][7]

Understanding the physical constants is vital for experimental handling, particularly in buffer
preparation and HPLC method development.
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Property Value

Context/Notes

Molecular Weight 159.23 g/mol

Free base

Melting Point 159-163 °C

Hydrochloride salt
(decomposition often

observed)

Solubility High (Water)

The zwitterionic character and
HCI salt form ensure high

aqueous solubility.

pKa (Acid) ~2.3

Carboxyl group (Predicted)

pKa (Base) ~9.8

Tertiary amine (Predicted).
Lower than primary amines
due to steric bulk/solvation

effects.

LogP -0.7t0-1.2

Hydrophilic; indicates poor
passive membrane
permeability unless modified

(e.g., esterified).

Appearance White Crystalline Powder

Hygroscopic in salt form.

Synthetic Methodologies

The synthesis of N,N-dimethyl-L-leucine requires methods that prevent racemization of the

-carbon. The Eschweiler-Clarke reaction is the industry standard due to its mild reductive

conditions and high enantiomeric retention.

Protocol: Eschweiler-Clarke Methylation

Obijective: Convert L-Leucine to N,N-Dimethyl-L-Leucine without quaternary salt formation.

Reaction Scheme:

Step-by-Step Methodology:
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» Reagent Preparation:

o Dissolve L-Leucine (10 mmol) in 88% Formic Acid (25 mL).

o Ensure complete dissolution before proceeding.
e Addition:

o Add 37% Aqueous Formaldehyde (25 mmol, 2.5 eq) to the solution.

o Note: A slight excess of formaldehyde ensures complete dimethylation.
e Reflux:

o Heat the mixture to reflux (~100°C) for 8-12 hours.

o Observation: Evolution of

gas indicates the reduction of the intermediate iminium ion is proceeding.

o Workup:

o Remove excess formic acid and formaldehyde under reduced pressure (rotary
evaporation).

o Add 4M HCI (10 mL) and evaporate again to dryness to generate the hydrochloride salt.

o Purification: Recrystallize from Ethanol/Ether or Acetone to yield white crystals.

Synthetic Pathway Visualization

L-Leucine N,N-Dimethyl-L-Leucine

(Primary Amine) \ _
Imine Formation > Iminium lon
/ (Schiff Base) Reduction (Hydride Transfer) \

(Tertiary Amine)

HCHO + HCOOH CO2 Release
(Formaldehyde/Formic Acid) (Irreversible Step)

Figure 2: Eschweiler-Clarke Reductive Methylation Pathway.
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[8][9]
Applications in Drug Discovery & Proteomics
Quantitative Proteomics (DiLeu Tags)

N,N-Dimethyl-L-leucine is the structural basis for DiLeu isobaric tags, a cost-effective
alternative to commercial TMT or iTRAQ reagents.

e Mechanism: The dimethylated amino acid serves as a "reporter ion" generator in MS/MS
experiments.

e Advantage: By using isotopologues (e.g., deuterium or

in the methyl groups), researchers can multiplex samples. The high proton affinity of the
tertiary amine enhances ionization efficiency.

o Fragment lon: Upon fragmentation, DiLeu tags yield a characteristic immonium ion
(specifically the dimethylated

ion) that allows for precise quantification of peptides.[4]

Peptidomimetics & Stability

Incorporating N,N-dimethyl-L-leucine into peptide drugs offers two distinct pharmacological
advantages:

» Proteolytic Resistance: The bulky dimethyl group sterically hinders peptidases (like
aminopeptidases) from recognizing the N-terminus, significantly extending the plasma half-
life of the peptide.

o Permeability: While the zwitterion is polar, masking the hydrogen bond donors on the
nitrogen (by replacing H with Methyl) can improve passive membrane permeability in specific
cyclic peptide formulations by reducing the desolvation energy penalty.

Analytical Characterization
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To validate the synthesis of N,N-dimethyl-L-leucine, the following analytical signatures must be
confirmed.

Nuclear Magnetic Resonance ( H-NMR)

» Solvent:

o Key Signal: A strong singlet integrating to 6 protons (the two
groups) typically appearing around
2.8 —-2.9 ppm.

 Differentiation: Monomethyl-leucine would show a singlet for 3 protons and a broad signal for
the remaining N-H proton. The absence of N-H coupling confirms tertiary amine formation.

Mass Spectrometry (ESI-MS)

e Mode: Positive lon Mode (

)

e Target m/z:

o =160.13[3]

o Look for the "dimethyl loss" fragment in MS/MS, although the immonium ion (m/z ~114 for
dimethyl-leucine fragment) is the dominant peak.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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